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Compound Name:
Methyltriethylammonium

carbonate

Cat. No.: B8594406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylmethylammonium methyl carbonate, identified by CAS number 113840-08-7, is a

quaternary ammonium salt.[1][2] This document provides a technical overview of its known

chemical properties, synthesis, and applications, with a focus on its role as a catalyst in organic

synthesis. It is important to note that, based on currently available scientific literature, this

compound is not documented to possess significant biological activity or a defined mechanism

of action in biological systems. Therefore, its application in drug development is not

established.

Chemical and Physical Properties
Triethylmethylammonium methyl carbonate is typically supplied as a solution.[1][3] The

following table summarizes its key physicochemical properties.
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Property Value Source

CAS Number 113840-08-7 [1][2]

Molecular Formula C₉H₂₁NO₃ [1][2]

Molecular Weight 191.27 g/mol [1][2]

Appearance Typically a solution [1]

Common Solution ~50% in Methanol:Water (2:3) [3]

Alternate Name
Methyltriethylammonium

methyl carbonate
[2]

Synthesis
The synthesis of triethylmethylammonium methyl carbonate is generally achieved through a

quaternization reaction. This process involves the reaction of triethylamine with a methyl

carbonate derivative under controlled conditions. A common synthetic route includes the

alkylation of an ammonium precursor with dimethyl carbonate or methyl chloroformate, which is

then followed by an ion exchange or metathesis step to yield the final product.[1]

For purity validation and structural confirmation, standard analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid

Chromatography (HPLC) are employed.[1]

Applications in Organic Synthesis
The primary utility of triethylmethylammonium methyl carbonate lies in its catalytic activity in

various organic reactions.

Carbonylation and Insertion Reactions
This compound serves as an efficient catalyst in the one-step, solvent-free synthesis of S-

methyl dialkylcarbamothioates.[1] This catalytic system demonstrates high yields, typically

ranging from 85% to 98%.[1]
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A proposed mechanism for this reaction is depicted below. The catalyst is thought to activate

the amine, which facilitates its subsequent reaction with O,S-Dimethyl carbonodithioate.[1]

Amine

Activated Amine
Intermediate

Activation

Triethylmethylammonium
methyl carbonate S-methyl

dialkylcarbamothioate
O,S-Dimethyl

carbonodithioate

Click to download full resolution via product page

Proposed catalytic cycle for S-methyl dialkylcarbamothioate synthesis.

Transesterification Reactions
Triethylmethylammonium methyl carbonate also shows potential as a metal-free catalyst for

transesterification reactions.[1] This is a significant area of interest for industries such as

biodiesel production, where environmentally benign catalysts are sought.[1]

The general workflow for a catalyzed transesterification reaction is outlined in the following

diagram.
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General workflow for catalyzed transesterification.

Biological Activity and Drug Development
Relevance
Extensive searches of scientific databases and literature have not yielded any significant data

on the biological activity of triethylmethylammonium methyl carbonate. There are no published

studies detailing its mechanism of action in a biological context, its interaction with any

signaling pathways, or its potential therapeutic effects.

Consequently, this compound is not considered a candidate for drug development at this time.

Professionals in this field should note the absence of data regarding its pharmacology,

toxicology, and pharmacokinetics.

Conclusion
Triethylmethylammonium methyl carbonate (CAS 113840-08-7) is a quaternary ammonium salt

with established applications as a catalyst in organic synthesis, particularly in carbonylation,

insertion, and transesterification reactions. Its chemical and physical properties are well-

defined. However, there is a notable lack of information regarding its biological activity, making
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it unsuitable for consideration in drug development pipelines based on current knowledge.

Researchers and scientists should be aware of its utility in chemical synthesis while

recognizing the absence of a biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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